Cas no 2445-41-2 (Carbamic acid, (3-chlorophenyl)-, butyl ester)

• Product Name: Carbamic acid, (3-chlorophenyl)-, butyl ester
• CAS No: 2445-41-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 237861
• PubChem ID: 6422681
• Update Time: 2025-04-19

Carbamic acid, (3-chlorophenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-chlorophenyl)-, butyl ester
• butyl N-(3-chlorophenyl)carbamate
• DTXSID50423664
• Carbamic acid, 3-chlorophenyl-, butyl ester
• AKOS002963790
• 2445-41-2
• BNTSUNVFPLPWCD-UHFFFAOYSA-N
• SCHEMBL11218133

• Inchi： 1S/C11H14ClNO2/c1-2-3-7-15-11(14)13-10-6-4-5-9(12)8-10/h4-6,8H,2-3,7H2,1H3,(H,13,14)
• InChI Key： BNTSUNVFPLPWCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OCCCC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų